Cas no 1807270-82-1 (2-Chloro-3-hydroxypyridine-5-acetic acid)

• Product Name: 2-Chloro-3-hydroxypyridine-5-acetic acid
• CAS No: 1807270-82-1
• MF: C₇H₆ClNO₃
• MW: 187.580440998077
• CID: 4902542
• Update Time: 2025-05-23

2-Chloro-3-hydroxypyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-hydroxypyridine-5-acetic acid

• Inchi： 1S/C7H6ClNO3/c8-7-5(10)1-4(3-9-7)2-6(11)12/h1,3,10H,2H2,(H,11,12)
• InChI Key： JCWHREOYNDSLSI-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C=N1)CC(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 176
• XLogP3: 0.9
• Topological Polar Surface Area: 70.4

Additional information on 2-Chloro-3-hydroxypyridine-5-acetic acid

Introduction to 2-Chloro-3-hydroxypyridine-5-acetic acid (CAS No. 1807270-82-1)

2-Chloro-3-hydroxypyridine-5-acetic acid, identified by the chemical compound identifier CAS No. 1807270-82-1, is a significant intermediate in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a pyridine core substituted with a chloro group at the 2-position and a hydroxyl group at the 3-position, along with an acetic acid moiety at the 5-position, exhibits a unique structural framework that makes it a valuable building block for various chemical and biological applications.

The molecular structure of 2-Chloro-3-hydroxypyridine-5-acetic acid contributes to its versatility in synthetic chemistry. The presence of both electrophilic and nucleophilic centers allows for diverse functionalization strategies, enabling chemists to tailor its reactivity for specific synthetic pathways. This adaptability has positioned it as a key intermediate in the development of more complex molecules, particularly in medicinal chemistry.

In recent years, there has been growing interest in 2-Chloro-3-hydroxypyridine-5-acetic acid due to its potential applications in drug discovery and development. The pyridine scaffold is a common motif in many bioactive molecules, and modifications at specific positions can significantly alter pharmacological properties. Researchers have been exploring its utility in synthesizing novel compounds with therapeutic potential, particularly in the areas of oncology and anti-inflammatory treatments.

One of the most compelling aspects of 2-Chloro-3-hydroxypyridine-5-acetic acid is its role as a precursor in the synthesis of more intricate pharmacophores. For instance, its structural features make it an excellent candidate for constructing heterocyclic compounds that mimic natural products or bioactive peptides. The chloro and hydroxyl substituents provide opportunities for further derivatization, allowing chemists to introduce additional functional groups that can enhance binding affinity or metabolic stability.

The acetic acid side chain at the 5-position of the pyridine ring adds another layer of reactivity, enabling reactions such as esterification or amidation that can expand the compound’s utility in synthetic protocols. These modifications are particularly relevant in drug design, where optimizing solubility, bioavailability, and target interaction is crucial.

Recent advancements in computational chemistry have also highlighted the importance of 2-Chloro-3-hydroxypyridine-5-acetic acid as a scaffold for virtual screening and de novo design. By leveraging molecular modeling techniques, researchers can predict how different substituents might influence the compound’s biological activity. This approach has accelerated the discovery process by allowing for rapid evaluation of large libraries of potential derivatives without extensive experimental work.

In addition to its synthetic significance, 2-Chloro-3-hydroxypyridine-5-acetic acid has been investigated for its potential role in modulating enzyme activity. The pyridine ring is known to interact with various biological targets, including enzymes and receptors, making it a promising candidate for developing small-molecule inhibitors or activators. Studies have suggested that derivatives of this compound may exhibit inhibitory effects on certain kinases or phosphodiesterases, which are implicated in various disease pathways.

The hydroxyl group at the 3-position is particularly noteworthy, as it can participate in hydrogen bonding interactions within biological systems. This feature is critical for designing molecules that can effectively bind to protein targets, thereby influencing their function. Researchers have utilized this property to develop analogs with enhanced binding affinity or selectivity towards specific therapeutic targets.

The chloro substituent at the 2-position adds another dimension to the compound’s reactivity. It serves as a handle for further functionalization through nucleophilic substitution reactions, allowing chemists to introduce diverse functional groups such as amines or thiols. These modifications can be tailored to improve pharmacokinetic properties or to enhance interactions with biological targets.

From a commercial perspective, 2-Chloro-3-hydroxypyridine-5-acetic acid (CAS No. 1807270-82-1) is an important intermediate supplied by specialized chemical manufacturers who prioritize quality control and regulatory compliance. Its availability ensures that researchers and pharmaceutical companies can access this key building block without significant hurdles, facilitating rapid progress in drug discovery programs.

The synthesis of 2-Chloro-3-hydroxypyridine-5-acetic acid itself is an area of active research. Chemists have developed multiple routes to construct this molecule efficiently while minimizing byproduct formation. These synthetic strategies often involve multi-step processes that require careful optimization to ensure high yields and purity. Advances in catalytic methods have also contributed to more sustainable synthetic pathways, reducing waste and energy consumption.

In conclusion,2-Chloro-3-hydroxypyridine-5-acetic acid (CAS No. 1807270-82-1) represents a valuable asset in pharmaceutical chemistry due to its structural versatility and potential applications in drug development. Its role as an intermediate allows for the creation of diverse pharmacophores with therapeutic relevance across multiple disease areas. As research continues to uncover new synthetic methodologies and biological applications,2-Chloro-3-hydroxypyridine-5-acetic acid will undoubtedly remain a cornerstone compound in medicinal chemistry endeavors.